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Compound of Interest

Compound Name: 4,5,6-Trimethyl-pyrimidine-2-thiol

CAS No.: 17697-92-6

Cat. No.: B095379

Get Quote

Executive Summary & Mechanism of Action
Pyrimidine derivatives, particularly those containing thiol (-SH) groups, represent a class of

"green" corrosion inhibitors. They function primarily by forming a protective film on metal

surfaces (typically mild steel or carbon steel) in acidic media (HCl, H₂SO₄).

The Chemical Advantage: Nitrogen vs. Sulfur
While the pyrimidine ring provides pi-electrons and nitrogen heteroatoms for adsorption, the

introduction of a thiol group significantly enhances inhibition efficiency (IE).

Nitrogen (Hard Base): Interacts via electrostatic attraction (physisorption) with the charged

metal surface.

Sulfur (Soft Base): The thiol group offers higher polarizability and lower electronegativity than

nitrogen, facilitating stronger coordinate covalent bonds (chemisorption) with the metal's

empty d-orbitals.
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Mechanism: The adsorption typically follows the Langmuir Adsorption Isotherm, indicating

monolayer coverage. The process involves a "mixed-mode" inhibition, suppressing both anodic

(metal dissolution) and cathodic (hydrogen evolution) reactions.

Visualization: Adsorption Mechanism
The following diagram illustrates the dual-mode adsorption pathway of pyrimidine thiols on a

steel surface.
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Figure 1: Dual-mode adsorption mechanism showing the synergistic effect of electrostatic and

coordinate interactions.

Comparative Performance Analysis
The following data synthesizes experimental results from various acidic environments. The

comparison highlights the impact of molecular structure on Inhibition Efficiency (IE%).

Table 1: Efficiency Comparison of Pyrimidine Thiol
Derivatives
Data normalized for standard acidic conditions (1.0 M HCl or HNO₃) at 298 K.
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Compoun
d Name

Structure
Code

Concentr
ation

Medium IE (%)
Adsorptio
n Type

Ref

2-

Mercaptop

yrimidine

MP 0.50 mM
0.1 M

HNO₃
99.1%

Mixed /

Chemisorpt

ion

[1]

4,6-

diamino-2-

pyrimidinet

hiol

DAMP 1.0 mM 1.0 M HCl 94.5% Mixed [2]

DPTP

Derivative*
DPTP 750 ppm 1.0 M HCl 91.7% Mixed [3]

DITP

Derivative*

*

DITP 750 ppm 1.0 M HCl 88.4% Mixed [3]

2-

Aminopyri

midine

AP 1.0 mM
0.1 M

HNO₃
< 50%

Physisorpti

on
[1]

*DPTP: 4-[4-(dimethylamino)phenyl]-2-imino-6-methyl-N-phenyl-1,2,3,4-tetrahydropyrimidine-5-

carboxamide **DITP: 1-{4-[4-(dimethylamino)phenyl]-2-imino-6-methyl-1,2,3,4-

tetrahydropyrimidin-5-yl}ethan-1-one[1]

Key Insights (SAR - Structure-Activity Relationship):
Thiol Criticality: Comparing MP (99.1%) with AP (<50%) confirms that the exocyclic thiol

group is the critical pharmacophore for corrosion inhibition. The sulfur atom facilitates a

much stronger bond with the iron surface than the amino group alone.

Steric Hindrance: While larger molecules like DPTP show good efficiency (91.7%), simple

compact molecules like MP often achieve higher coverage density per unit area due to less

steric hindrance, allowing for a tighter monolayer.

Electronic Effects: Electron-donating groups (like -CH₃ or -NH₂) on the pyrimidine ring

generally enhance electron density on the anchoring S/N atoms, improving chemisorption
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efficiency.

Validated Experimental Protocols
To ensure reproducibility, the following protocols are standardized for evaluating these

derivatives.

Workflow Visualization
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Figure 2: Standardized workflow for corrosion inhibition validation.

Protocol A: Electrochemical Impedance Spectroscopy
(EIS)
Objective: Determine Charge Transfer Resistance (

) and Double Layer Capacitance (

).[2]

Setup: Three-electrode cell (Working: Mild Steel; Counter: Platinum/Graphite; Reference:

SCE/Ag/AgCl).

Stabilization: Immerse working electrode in test solution for 30 minutes until Open Circuit

Potential (OCP) stabilizes.

Acquisition: Apply an AC sinusoidal perturbation (amplitude 10 mV) at OCP. Scan frequency

from 100 kHz to 10 mHz.[3]

Analysis: Fit data to a Randles equivalent circuit (

).

Calculation:

Where

is the resistance with inhibitor and

is without.

Protocol B: Weight Loss Measurement (Gravimetric)
Objective: Direct measurement of corrosion rate (

).

Specimen: Carbon steel coupons (
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cm). Abrade with SiC paper (grades 400 to 1200), degrease with acetone, wash with distilled
water, dry, and weigh (

).

Immersion: Suspend coupons in aerated 1.0 M HCl (with and without inhibitor) for 24 hours

at 298 K.

Recovery: Remove coupons, scrub with bristle brush under running water to remove

corrosion products, wash with acetone, dry, and re-weigh (

).

Calculation:

Where

is density (g/cm³),

is area (cm²), and

is time (hours).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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